BE“GHE Foundational & Exploratory

Check Availability & Pricing

In Vitro Characterization of SEW2871: A
Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: REV 2871

Cat. No.: B1671089

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the in vitro characterization of SEW2871,
a potent and selective agonist of the Sphingosine-1-Phosphate Receptor 1 (S1P1). The
information presented herein is intended to support researchers and professionals in the fields
of pharmacology and drug development in understanding the biochemical and cellular activities
of this compound. This document summarizes key quantitative data, details relevant
experimental protocols, and visualizes the associated signaling pathways and workflows.

Quantitative Data Summary

The following tables summarize the key in vitro pharmacological parameters of SEW2871,
focusing on its potency, efficacy, and selectivity for the S1P1 receptor.

Table 1: Potency of SEW2871 at the S1P1 Receptor
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Assay Type Species EC50 (nM) Reference
GTPyS Binding Assay  Human 13 [1]
GTPyS Binding Assay  Murine 20.7 [1]
Receptor
o Human (U20S cells) 270 [2]
Internalization Assay
Calcium Mobilization Human (CHO-K1
13.8 [2]
(FLIPR) cells)
Table 2: Selectivity Profile of SEW2871
.. Concentration
Receptor Subtype Activity Reference

Tested (uM)

S1P2 No activity up to 10
S1P3 No activity up to 10
S1P4 No activity up to 10
S1P5 No activity up to 10

Signaling Pathways and Mechanism of Action

SEW2871 is a selective agonist for the S1P1 receptor, a G-protein coupled receptor (GPCR)

that primarily couples to the Gi/o family of G-proteins.[3][4] Upon binding of SEW2871, the

S1P1 receptor undergoes a conformational change, leading to the activation of its associated

Gi/o protein. This initiates a downstream signaling cascade that results in the activation of

several key intracellular signaling pathways, including the ERK, Akt, and Rac pathways.[2]

These pathways are crucial in regulating various cellular processes such as cell survival,

proliferation, and migration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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